5-[(2,4-difluorophenoxy)acetyl]-10-methoxy-3,4,5,6-tetrahydro-2H-1,5-benzoxazocine

• IUPAC Name: 2-(2,4-difluorophenoxy)-1-(10-methoxy-2,3,4,6-tetrahydro-1,5-benzoxazocin-5-yl)ethanone
• InChI: InChI=1S/C19H19F2NO4/c1-24-17-5-2-4-13-11-22(8-3-9-25-19(13)17)18(23)12-26-16-7-6-14(20)10-15(16)21/h2,4-7,10H,3,8-9,11-12H2,1H3
• InChI Key: PKACHUKCTQYENX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCCCN(C2)C(=O)COC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H19F2NO4
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzoxazocine compounds involves multiple steps, including condensation, cyclization, and functionalization reactions. The processes often employ techniques like the Bischler-Napieralski-type reaction for cyclization and utilize reagents such as phosphorus oxychloride in specific solvents to achieve desired structural frameworks. These methods underscore the complexity of synthesizing such molecules and the importance of precise conditions for successful outcomes (Bremner, Browne, & Gunawardana, 1984).

Molecular Structure Analysis

The molecular structure of benzoxazocine derivatives is often elucidated through techniques like X-ray crystallography, which reveals the arrangement of atoms within the molecule. Studies have shown that these molecules can adopt various geometries, significantly affecting their chemical behavior and interactions with biological targets. Computational methods, such as density functional theory (DFT), also play a crucial role in understanding the electronic structure, molecular geometries, and potential energy surfaces of these compounds, guiding the synthesis and modification strategies for desired properties (Şahin et al., 2011).

Chemical Reactions and Properties

Benzoxazocine compounds participate in various chemical reactions, including ring expansions, substitutions, and functional group transformations. These reactions are influenced by the molecule's structural features, such as the presence of electron-withdrawing or electron-donating groups, which can alter reactivity and selectivity. The Meisenheimer rearrangement is one example of a reaction used to modify benzoxazocine structures for different applications, demonstrating the versatility of these compounds in synthetic chemistry (Bremner et al., 1988).